Cas no 85005-96-5 (o,o-diisobutyl hydrogen dithiophosphate, compound with 2-aminoethanol (1:1))

• Product name: o,o-diisobutyl hydrogen dithiophosphate, compound with 2-aminoethanol (1:1)
• CAS No: 85005-96-5
• MF: C₈H₁₉O₂PS₂^.C₂H₇NO
• MW: 303.42214
• CID: 887753
• PubChem ID: 86042876

o,o-diisobutyl hydrogen dithiophosphate, compound with 2-aminoethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• o,o-diisobutyl hydrogen dithiophosphate, compound with 2-aminoethanol (1:1)
• O,O-Diisobutyl hydrogen phosphorodithioate - 2-aminoethanol (1:1)
• 85005-96-5
• EINECS 285-026-2
• NS00090207

• Inchi： InChI=1S/C8H19O2PS2.C2H7NO/c1-7(2)5-9-11(12,13)10-6-8(3)4;3-1-2-4/h7-8H,5-6H2,1-4H3,(H,12,13);4H,1-3H2
• InChI Key： SCSJVXGKYSGDNZ-UHFFFAOYSA-N
• SMILES： CC(C)COP(=S)(OCC(C)C)S.C(CO)N

Computed Properties

• Exact Mass: 303.10917304g/mol
• Monoisotopic Mass: 303.10917304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8Ų